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molecular formula C14H12Br2S B8499545 Bis(4-bromobenzyl)sulfide CAS No. 20883-11-8

Bis(4-bromobenzyl)sulfide

Cat. No. B8499545
CAS RN: 20883-11-8
M. Wt: 372.1 g/mol
InChI Key: OHTWKJSDUZIJBN-UHFFFAOYSA-N
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Patent
US05043142

Procedure details

To a solution of 1.85 g (9.11 mmol) of 4-bromobenzylmercaptan in dry dichloromethane (30 ml) were added 2.72 g (10.9 mmol) of 4-bromobenzyl bromide and 2.31 g (22.8 mmol) of triethylamine in an atmosphere of argon, and the mixture was allowed to react at room temperature for 16 hours. To the solution was added water followed by extraction with ethyl acetate. The organic layer was washed with water and then concentrated under reduced pressure. The residue thus obtained was subjected to silica gel column chromatography for separation and purification. Elution with ethyl acetate-hexane (1:4) yielded 3.08 g (8.29 mmol) of bis(4-bromobenzyl)sulfide.
Name
4-bromobenzylmercaptan
Quantity
1.85 g
Type
reactant
Reaction Step One
Name
4-bromobenzyl bromide
Quantity
2.72 g
Type
reactant
Reaction Step One
Name
triethylamine
Quantity
2.31 g
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
30 mL
Type
solvent
Reaction Step One
Name
water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
bis(4-bromobenzyl)sulfide

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][SH:7])=[CH:4][CH:3]=1.[Br:10][C:11]1[CH:18]=[CH:17][C:14]([CH2:15]Br)=[CH:13][CH:12]=1.C(N(CC)CC)C.O>ClCCl>[Br:1][C:2]1[CH:9]=[CH:8][C:5]([CH2:6][S:7][CH2:15][C:14]2[CH:17]=[CH:18][C:11]([Br:10])=[CH:12][CH:13]=2)=[CH:4][CH:3]=1

Inputs

Step One
Name
4-bromobenzylmercaptan
Quantity
1.85 g
Type
reactant
Smiles
BrC1=CC=C(CS)C=C1
Name
4-bromobenzyl bromide
Quantity
2.72 g
Type
reactant
Smiles
BrC1=CC=C(CBr)C=C1
Name
triethylamine
Quantity
2.31 g
Type
reactant
Smiles
C(C)N(CC)CC
Name
dichloromethane
Quantity
30 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
water
Quantity
0 (± 1) mol
Type
reactant
Smiles
O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
to react at room temperature for 16 hours
Duration
16 h
EXTRACTION
Type
EXTRACTION
Details
followed by extraction with ethyl acetate
WASH
Type
WASH
Details
The organic layer was washed with water
CONCENTRATION
Type
CONCENTRATION
Details
concentrated under reduced pressure
CUSTOM
Type
CUSTOM
Details
The residue thus obtained
CUSTOM
Type
CUSTOM
Details
was subjected to silica gel column chromatography for separation and purification
WASH
Type
WASH
Details
Elution with ethyl acetate-hexane (1:4)

Outcomes

Product
Name
bis(4-bromobenzyl)sulfide
Type
product
Smiles
BrC1=CC=C(CSCC2=CC=C(C=C2)Br)C=C1
Measurements
Type Value Analysis
AMOUNT: AMOUNT 8.29 mmol
AMOUNT: MASS 3.08 g
YIELD: CALCULATEDPERCENTYIELD 91%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.